Cas no 82855-64-9 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-)
82855-64-9 structure
Product Name:2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
CAS No:82855-64-9
MF:C11H17N3O5
MW:271.269782781601
CID:733697
PubChem ID:335208
Update Time:2024-03-02
2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(dimethylamino)pyrimidin-2-one
- 1-β-D-Arabinofuranosyl-4-(dimethylamino)-2(1H)-pyrimidinone (ACI)
- NSC 343654
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- Inchi: 1S/C11H17N3O5/c1-13(2)7-3-4-14(11(18)12-7)10-9(17)8(16)6(5-15)19-10/h3-4,6,8-10,15-17H,5H2,1-2H3/t6-,8-,9+,10-/m1/s1
- InChI Key: GFCDNWCHLZESES-SFKDOBOXSA-N
- SMILES: O[C@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=CC(N(C)C)=NC1=O
Computed Properties
- Exact Mass: 271.11682065g/mol
- Monoisotopic Mass: 271.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 106Ų
2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
82855-64-9 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-(dimethylamino)-) Related Products
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